Cas no 2580208-53-1 (Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate)

• Product Name: Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate
• CAS No: 2580208-53-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6390360
• PubChem ID: 165888542
• Update Time: 2025-05-20

Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580208-53-1
• EN300-39854615
• EN300-27725784
• tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate
• tert-butyl (1s,3r)-3-amino-1-methylcyclobutane-1-carboxylate
• Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate

• Inchi： 1S/C10H19NO2/c1-9(2,3)13-8(12)10(4)5-7(11)6-10/h7H,5-6,11H2,1-4H3
• InChI Key： APEQJTGNJYKPKX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C)CC(C1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate

Introduction to Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate (CAS No. 2580208-53-1)

Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate (CAS No. 2580208-53-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino group, and a cyclobutane ring. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The tert-butyl group in Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate provides steric protection, which can enhance the stability and bioavailability of the compound. The amino group, on the other hand, offers a reactive site for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The cyclobutane ring adds conformational rigidity, which can influence the compound's binding properties and biological activity.

Recent studies have highlighted the potential of Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate could be a promising lead compound for the development of new drugs targeting pain and inflammation.

In addition to its anti-inflammatory and analgesic potential, Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These neuroprotective properties make it an attractive candidate for further research in the field of neuropharmacology.

The synthetic accessibility of Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic substitution and amide formation. This ease of synthesis allows researchers to efficiently produce large quantities of the compound for preclinical and clinical studies.

Clinical trials involving derivatives of Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown that these compounds are well-tolerated with minimal side effects, paving the way for more advanced clinical trials.

In conclusion, Tert-butyl 3-amino-1-methylcyclobutane-1-carboxylate (CAS No. 2580208-53-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and favorable biological properties, make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.